Cas no 1006464-57-8 ((4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid)
(4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid
- Z1263738755
- (4-bromo-1',5'-dimethyl-1H,1'H-3,4'-bipyrazol-1-yl)acetic acid
- 1006464-57-8
- 2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid
- 2-[4-bromo-3-(1,5-dimethylpyrazol-4-yl)pyrazol-1-yl]acetic acid
- EN300-92861
- STK349797
- 2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]aceticacid
- AKOS000311248
- GQB46457
- CS-0264473
-
- Inchi: 1S/C10H11BrN4O2/c1-6-7(3-12-14(6)2)10-8(11)4-15(13-10)5-9(16)17/h3-4H,5H2,1-2H3,(H,16,17)
- InChI Key: RLPXWPKDULQGIY-UHFFFAOYSA-N
- SMILES: BrC1=CN(CC(=O)O)N=C1C1C=NN(C)C=1C
Computed Properties
- Exact Mass: 298.00654g/mol
- Monoisotopic Mass: 298.00654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 299.12g/mol
- XLogP3: 1
- Topological Polar Surface Area: 72.9Ų
(4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-92861-0.05g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-92861-0.1g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 0.1g |
$306.0 | 2024-05-21 | |
| Enamine | EN300-92861-0.25g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 0.25g |
$438.0 | 2024-05-21 | |
| Enamine | EN300-92861-0.5g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 0.5g |
$691.0 | 2024-05-21 | |
| Enamine | EN300-92861-1.0g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 1.0g |
$884.0 | 2024-05-21 | |
| Enamine | EN300-92861-2.5g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 2.5g |
$1735.0 | 2024-05-21 | |
| Enamine | EN300-92861-5.0g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 5.0g |
$2566.0 | 2024-05-21 | |
| Enamine | EN300-92861-10.0g |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 10.0g |
$3807.0 | 2024-05-21 | |
| 1PlusChem | 1P019SRC-50mg |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 50mg |
$306.00 | 2023-12-27 | |
| 1PlusChem | 1P019SRC-100mg |
2-[4-bromo-3-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazol-1-yl]acetic acid |
1006464-57-8 | 95% | 100mg |
$441.00 | 2023-12-27 |
(4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid
Comprehensive Analysis of (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid (CAS No. 1006464-57-8)
The compound (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid (CAS No. 1006464-57-8) is a specialized bipyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted bipyrazole core and an acetic acid functional group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like 1006464-57-8 has surged, driven by advancements in medicinal chemistry and catalysis. The 4-bromo substitution on the bipyrazole ring enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties align with the growing focus on green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve atom economy.
The acetic acid moiety in (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid further expands its utility, allowing for easy derivatization into esters, amides, or other functionalized analogs. This flexibility is critical for optimizing ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in drug candidates, a hot topic in preclinical research. Computational tools like molecular docking and QSAR modeling are often employed to predict the bioactivity of derivatives derived from this scaffold.
From an industrial perspective, CAS No. 1006464-57-8 is gaining traction in the development of crop protection agents. Its bipyrazole framework mimics natural alkaloids, offering potential as a pesticide or herbicide precursor. With the global push toward precision agriculture, compounds like this are being explored for their targeted action and reduced environmental impact. Analytical techniques such as HPLC and LC-MS are essential for characterizing its purity and stability in formulations.
Safety and handling of (4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid require standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, proper storage in cool, dry conditions is recommended to maintain its integrity. Regulatory compliance, particularly REACH and FDA guidelines, must be considered for commercial-scale production.
In summary, 1006464-57-8 represents a promising building block for interdisciplinary research. Its applications span from pharmaceutical intermediates to agrochemical innovations, reflecting broader trends in bioorganic chemistry. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges in human health and food security.
1006464-57-8 ((4-Bromo-1',5'-dimethyl-1'H-[3,4']bipyrazolyl-1-yl)-acetic acid) Related Products
- 113131-46-7(1-ethyl-3-methyl-pyrazole-4-carboxylic acid)
- 105994-55-6(4-bromo-1-methyl-3-phenyl-1H-pyrazole)
- 120982-59-4(N-(3-(Diethylamino)propyl)-2-(3,4-diphenyl-1H-pyrazol-1-yl)acetamide)
- 105994-75-0(1-Methyl-5-phenyl-1H-pyrazole-4-carboxylic acid)
- 134701-70-5(1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-)
- 93323-67-2(Pyrazole-1-acetic Acid, 3,5-diphenyl-)
- 180741-30-4((3-methyl-1H-pyrazol-1-yl)acetic acid)
- 180741-44-0(2-(5-Methyl-1H-pyrazol-1-yl)acetic acid)
- 120982-79-8(1H-Pyrazole-1-aceticacid, 3,4-diphenyl-, ethyl ester)
- 154927-01-2(1-Methyl-5-phenyl-1H-pyrazole-4-carbaldehyde)